Cas no 252562-37-1 (4-acetyl-2-fluorobenzene-1-sulfonamide)

• Product Name: 4-acetyl-2-fluorobenzene-1-sulfonamide
• CAS No: 252562-37-1
• MF: C₈H₈FNO₃S
• MW: 217.2174243927
• MDL: MFCD30730418
• CID: 5248331
• PubChem ID: 22316964
• Update Time: 2026-03-09

4-acetyl-2-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-acetyl-2-fluoro-
• 4-acetyl-2-fluorobenzene-1-sulfonamide

• MDL： MFCD30730418
• Inchi： 1S/C8H8FNO3S/c1-5(11)6-2-3-8(7(9)4-6)14(10,12)13/h2-4H,1H3,(H2,10,12,13)
• InChI Key： IFXFMVVSIOQSJP-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(C(C)=O)C=C1F

Additional information on 4-acetyl-2-fluorobenzene-1-sulfonamide

Introduction to 4-acetyl-2-fluorobenzene-1-sulfonamide (CAS No. 252562-37-1) in Modern Chemical and Pharmaceutical Research

4-acetyl-2-fluorobenzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 252562-37-1, is a specialized organic compound that has garnered significant attention in the realms of chemical synthesis and pharmaceutical development. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural features of 4-acetyl-2-fluorobenzene-1-sulfonamide, including the presence of both an acetyl group and a fluorine substituent, contribute to its unique chemical properties and make it a valuable scaffold for further functionalization and derivatization.

The sulfonamide moiety, characterized by the -SO₂NH₂ functional group, is renowned for its role in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The introduction of a fluorine atom at the 2-position of the benzene ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. These attributes have positioned 4-acetyl-2-fluorobenzene-1-sulfonamide as a promising candidate for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on harnessing the potential of sulfonamide derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated the efficacy of sulfonamides in inhibiting bacterial infections, particularly through their mechanism of action as competitive inhibitors of dihydropteroate synthase (DHPS). The fluorine substituent in 4-acetyl-2-fluorobenzene-1-sulfonamide further modulates its binding affinity to biological targets, making it a versatile tool for drug discovery.

The acetyl group in the molecular structure of 4-acetyl-2-fluorobenzene-1-sulfonamide also plays a crucial role in determining its reactivity and solubility. This feature allows for further chemical modifications, enabling researchers to tailor the compound's properties for specific applications. For example, acetylated sulfonamides have been explored as intermediates in the synthesis of more complex molecules with enhanced pharmacological activity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence the biological activity of sulfonamides. These computational approaches have been instrumental in predicting the binding modes of 4-acetyl-2-fluorobenzene-1-sulfonamide with target proteins, thereby guiding the design of more effective derivatives. Such methodologies are increasingly being integrated into drug discovery pipelines to accelerate the development of novel therapeutics.

The pharmaceutical industry has shown particular interest in sulfonamide derivatives due to their broad spectrum of biological activities. Beyond their well-established role in antimicrobial therapy, sulfonamides have also been investigated for their potential in treating inflammatory diseases, cancer, and neurological disorders. The unique combination of structural elements in 4-acetyl-2-fluorobenzene-1-sulfonamide positions it as a versatile building block for exploring these therapeutic avenues.

In conclusion, 4-acetyl-2-fluorobenzene-1-sulfonamide (CAS No. 252562-37-1) represents a significant advancement in chemical and pharmaceutical research. Its structural features, coupled with its potential for further functionalization, make it an invaluable asset for researchers striving to develop innovative therapeutic solutions. As our understanding of molecular interactions continues to evolve, compounds like 4-acetyl-2-fluorobenzene-1-sulfonamide will undoubtedly play a pivotal role in shaping the future of drug discovery and development.